Cas no 865283-19-8 (3,4,5-trimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide)

• Product Name: 3,4,5-trimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide
• CAS No: 865283-19-8
• MF: C₂₅H₂₁NO₆
• MW: 431.437347173691
• CID: 5437623
• Update Time: 2025-05-23

3,4,5-trimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(4-oxo-3-phenylchromen-2-yl)benzamide
• 3,4,5-trimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide

• Inchi： 1S/C25H21NO6/c1-29-19-13-16(14-20(30-2)23(19)31-3)24(28)26-25-21(15-9-5-4-6-10-15)22(27)17-11-7-8-12-18(17)32-25/h4-14H,1-3H3,(H,26,28)
• InChI Key： BVSITTNUAADFAL-UHFFFAOYSA-N
• SMILES： C(NC1OC2=CC=CC=C2C(=O)C=1C1=CC=CC=C1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3,4,5-trimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide

Research Brief on 3,4,5-trimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide (CAS: 865283-19-8)

The compound 3,4,5-trimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide (CAS: 865283-19-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of 3,4,5-trimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide as a promising scaffold for drug development. The compound belongs to the flavonoid family, which is known for its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Researchers have explored its potential as a kinase inhibitor, particularly targeting pathways involved in cancer progression.

One of the key advancements in the synthesis of this compound involves a multi-step reaction sequence starting from 2-hydroxyacetophenone and benzaldehyde derivatives. The final product is obtained through a condensation reaction followed by amidation, yielding a high-purity compound suitable for biological testing. Recent optimizations in the synthesis protocol have improved the yield and scalability, making it more feasible for large-scale production.

In vitro studies have demonstrated that 3,4,5-trimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide exhibits potent inhibitory effects on several cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway and inhibits cell cycle progression at the G2/M phase. Additionally, it has shown synergistic effects when combined with standard chemotherapeutic agents, enhancing their efficacy while reducing side effects.

Further investigations into the pharmacokinetics and toxicity profile of the compound are underway. Preliminary data indicate good oral bioavailability and a favorable safety profile in animal models. However, more extensive preclinical studies are required to fully assess its therapeutic potential and optimize dosing regimens.

In conclusion, 3,4,5-trimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide represents a promising candidate for further drug development. Its unique chemical structure and multifaceted biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its molecular targets and exploring its applications in combination therapies.